4-((4-Chlorophenyl)sulfonyl)-5-(4-methylpiperazin-1-yl)-2-(o-tolyl)oxazole

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-2-(2-methylphenyl)-5-(4-methylpiperazin-1-yl)-1,3-oxazole
• InChI: InChI=1S/C21H22ClN3O3S/c1-15-5-3-4-6-18(15)19-23-20(21(28-19)25-13-11-24(2)12-14-25)29(26,27)17-9-7-16(22)8-10-17/h3-10H,11-14H2,1-2H3
• InChI Key: CFJUJTIFUAFTLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)N3CCN(CC3)C)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H22ClN3O3S
• Molecular Weight: 431.9 g/mol

Description

4-((4-Chlorophenyl)sulfonyl)-5-(4-methylpiperazin-1-yl)-2-(o-tolyl)oxazole is a chemical compound that has been the subject of numerous scientific studies due to its potential applications in the field of medicinal chemistry. This compound is also known by its chemical name, CSPO, and has been found to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

Heterocyclic Sulfonyl Derivatives Synthesis

Some heterocyclic compounds, including oxazoles, have been synthesized for potential applications in chemistry. For instance, derivatives like 2,3-diphenylpyrazine and 2-methyl-4,5-diphenyloxazole have been reacted with chlorosulfonic acid to yield sulfonyl chlorides, which are then condensed with nucleophiles to produce various derivatives. These compounds, due to their sulfonyl groups, have been explored for their spectral properties, potentially implying applications in material science or as intermediates in organic synthesis (Cremlyn, Swinbourne, & Shode, 1985).

Anticancer and Antimicrobial Activities

Oxazole derivatives, specifically those containing arylsulfonyl groups, have been synthesized and evaluated for their in vitro anticancer and antimicrobial activities. Research has identified compounds with significant activity against various cancer cell lines, suggesting their potential as therapeutic agents. For example, a novel series of 4-arylsulfonyl-1,3-oxazoles demonstrated notable anticancer activity against lines of CNS cancer and non-small cell lung cancer, highlighting the therapeutic research applications of such chemical structures (Zyabrev, Demydchuk, Zhirnov, & Brovarets, 2022).